Cas no 26345-15-3 (5,6,7,8-tetrahydro-1(2H)-Isoquinolinone)

• Product Name: 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone
• CAS No: 26345-15-3
• MF: C₉H₁₁NO
• MW: 149.189742326736
• MDL: MFCD18432100
• CID: 1093212
• PubChem ID: 19081118
• Update Time: 2025-05-23

5,6,7,8-tetrahydro-1(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone
• 5,6,7,8-tetrahydro-2H-isoquinolin-1-one
• 5,6,7,8-Tetrahydroisoquinolin-1(2H)-one
• 5,6,7,8-Tetrahydroisoquinolin-1-ol
• 1(2H)-Isoquinolinone, 5,6,7,8-tetrahydro-
• hydroxy-5,6,7,8-tetrahydroisoquinoline
• AKOS006347706
• 26345-15-3
• 5,6,7,8-tetrahydro-1-isoquinolinol
• GS-0619
• DTXSID80597887
• 5,6,7,8-tetrahydro-isoquinolin-1(2h)-one
• CS-0312111
• MFCD18427848
• AKOS023832392
• SCHEMBL917625
• BSSAYGWMFGXIPF-UHFFFAOYSA-N

• MDL： MFCD18432100
• Inchi： 1S/C9H11NO/c11-9-8-4-2-1-3-7(8)5-6-10-9/h5-6H,1-4H2,(H,10,11)
• InChI Key： BSSAYGWMFGXIPF-UHFFFAOYSA-N
• SMILES： O=C1C2=C(C=CN1)CCCC2

Computed Properties

• Exact Mass: 149.08413
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone

Recent Advances in the Study of 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone (CAS: 26345-15-3)

The compound 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone (CAS: 26345-15-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile pharmacological properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential clinical applications.

Recent studies have highlighted the importance of 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone as a key scaffold in drug discovery. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents targeting a variety of diseases, including neurological disorders, cancer, and infectious diseases. Researchers have employed advanced synthetic methodologies to optimize the production of this compound, ensuring high yields and purity for further pharmacological evaluation.

One of the most notable advancements in this area is the development of efficient synthetic routes for 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone. A recent study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic asymmetric synthesis method, which significantly improved the enantioselectivity and yield of the compound. This breakthrough has paved the way for the large-scale production of enantiomerically pure 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone, which is crucial for its application in drug development.

In terms of biological activity, 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone has shown promising results in preclinical studies. For instance, it has been identified as a potent inhibitor of certain enzymes involved in neurodegenerative diseases, such as monoamine oxidase (MAO) and acetylcholinesterase (AChE). These findings suggest that the compound could be a potential candidate for the treatment of Alzheimer's disease and Parkinson's disease. Additionally, its anti-inflammatory and antioxidant properties have been explored, indicating its potential use in managing chronic inflammatory conditions.

Another area of interest is the anticancer potential of 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone. Recent in vitro and in vivo studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound's mechanism of action appears to involve the modulation of key signaling pathways, such as the PI3K/Akt and MAPK pathways, which are critical for cell survival and proliferation. These findings have sparked interest in further investigating its potential as a chemotherapeutic agent.

Despite these promising results, challenges remain in the development of 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further research. Recent efforts have focused on structural modifications to enhance the compound's pharmacokinetic properties while maintaining its pharmacological efficacy. For example, the introduction of specific functional groups has been shown to improve its solubility and reduce off-target effects.

In conclusion, the compound 5,6,7,8-tetrahydro-1(2H)-Isoquinolinone (CAS: 26345-15-3) represents a promising scaffold for drug discovery, with diverse pharmacological activities and potential therapeutic applications. Recent advancements in its synthesis and biological evaluation have provided valuable insights into its mechanism of action and clinical potential. However, further research is needed to overcome existing challenges and fully realize its therapeutic benefits. This briefing underscores the importance of continued investment in the study of this compound to unlock its full potential in the field of chemical biology and pharmaceutical research.